Cas no 1805315-62-1 (2-Chloro-6-(difluoromethyl)-3-nitropyridine)

• Product Name: 2-Chloro-6-(difluoromethyl)-3-nitropyridine
• CAS No: 1805315-62-1
• MF: C₆H₃ClF₂N₂O₂
• MW: 208.550027132034
• CID: 4780294
• Update Time: 2025-06-08

2-Chloro-6-(difluoromethyl)-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(difluoromethyl)-3-nitropyridine
• ClC1=NC(=CC=C1[N+](=O)[O-])C(F)F

• Inchi： 1S/C6H3ClF2N2O2/c7-5-4(11(12)13)2-1-3(10-5)6(8)9/h1-2,6H
• InChI Key： UXSFOAKFARGIKY-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C(F)F)=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 200
• XLogP3: 2.3
• Topological Polar Surface Area: 58.7

Additional information on 2-Chloro-6-(difluoromethyl)-3-nitropyridine

2-Chloro-6-(difluoromethyl)-3-nitropyridine (CAS No. 1805315-62-1): An Overview of a Versatile Heterocyclic Compound

2-Chloro-6-(difluoromethyl)-3-nitropyridine (CAS No. 1805315-62-1) is a heterocyclic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities and chemical reactivity.

The molecular formula of 2-Chloro-6-(difluoromethyl)-3-nitropyridine is C₇H₄ClF₂N₂O₂, and its molecular weight is approximately 209.07 g/mol. The presence of a chloro group, a difluoromethyl group, and a nitro group on the pyridine ring imparts distinct chemical properties to this compound, making it an attractive candidate for various synthetic transformations and biological studies.

In the realm of pharmaceutical research, 2-Chloro-6-(difluoromethyl)-3-nitropyridine has shown promise as a building block for the synthesis of novel drugs. The nitro group can be reduced to an amino group, which can then be further functionalized to create a wide range of bioactive molecules. For instance, recent studies have demonstrated that derivatives of this compound exhibit potent antimicrobial and antiviral activities, making them potential candidates for the development of new therapeutic agents.

In the agrochemical industry, 2-Chloro-6-(difluoromethyl)-3-nitropyridine has been explored as an intermediate in the synthesis of pesticides and herbicides. The difluoromethyl group is known to enhance the stability and bioavailability of agrochemicals, while the nitro group can be converted into other functional groups to fine-tune the activity and selectivity of the final product. This versatility makes 2-Chloro-6-(difluoromethyl)-3-nitropyridine a valuable starting material for the development of new agrochemical formulations.

The chemical reactivity of 2-Chloro-6-(difluoromethyl)-3-nitropyridine has also been extensively studied in the context of materials science. The presence of multiple functional groups on the pyridine ring allows for a wide range of synthetic transformations, including nucleophilic substitution reactions, reduction reactions, and coupling reactions. These reactions can be used to create novel materials with unique properties, such as conductive polymers and advanced coatings.

In terms of synthetic methods, several efficient routes have been developed for the preparation of 2-Chloro-6-(difluoromethyl)-3-nitropyridine. One common approach involves the nitration of 2-chloro-6-(difluoromethyl)pyridine using concentrated nitric acid or other nitrating agents. Another method involves the reaction of 3-chloropyridin-2(1H)-one with difluoroiodomethane followed by nitration. These synthetic strategies have been optimized to achieve high yields and purity, making them suitable for large-scale production.

The physical properties of 2-Chloro-6-(difluoromethyl)-3-nitropyridine, such as its melting point, boiling point, and solubility in various solvents, have been well-characterized. This information is crucial for optimizing its use in different applications. For example, its solubility in polar solvents like dimethyl sulfoxide (DMSO) makes it suitable for use in biological assays and chemical reactions that require high solubility.

In conclusion, 2-Chloro-6-(difluoromethyl)-3-nitropyridine (CAS No. 1805315-62-1) is a versatile heterocyclic compound with a wide range of potential applications in pharmaceuticals, agrochemicals, and materials science. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As new synthetic methods and applications continue to emerge, this compound is likely to play an increasingly important role in various scientific fields.